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Compound of Interest

Compound Name: 2-Chloro-3-nitrobenzoic acid

Cat. No.: B108654

This technical guide provides a comprehensive overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) hazard classification for 2-Chloro-3-
nitrobenzoic acid. It is intended for researchers, scientists, and professionals in drug
development who handle this chemical. This document outlines the known hazards,
precautionary measures, and available data.

Chemical Identification

2-Chloro-3-nitrobenzoic acid is a chemical compound with the following identifiers:

Identifier Value

IUPAC Name 2-chloro-3-nitrobenzoic acid[1]

CAS Number 3970-35-2[1][2]

Molecular Formula C7HaCINO4[1][3]

Molecular Weight 201.56 g/mol [3][4]

SMILES C1=CC(=C(C(=C1)--INVALID-LINK--
[O-)CNC(=0)O[1]

InChl Key JRQDVRIQJIPHEQ-UHFFFAOYSA-N[1]

GHS Hazard Classification
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According to aggregated data from multiple suppliers and databases, 2-Chloro-3-nitrobenzoic
acid is classified as hazardous under the GHS.[1][2] The signal word associated with this
chemical is Warning.[1][2][5]

The GHS hazard classifications are summarized in the table below:

Hazard Class Hazard Category
Skin Corrosion/Irritation Category 2[1][2]
Serious Eye Damage/Eye lIrritation Category 2 / 2A[1][2][6]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1][2]

Skin Sensitization Category 1[6]

GHS Label Elements

The GHS label elements for 2-Chloro-3-nitrobenzoic acid are derived from its hazard
classifications.

e Pictogram:

waalt text

(GHSO07: Exclamation Mark)
» Signal Word:Warning[1][2][5]

e Hazard Statements:

Code Statement

H315 Causes skin irritation.[1][5][7]

H319 Causes serious eye irritation.[1][5][6]
H335 May cause respiratory irritation.[1][5][7]
H317 May cause an allergic skin reaction.[6]
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 Precautionary Statements:

A comprehensive set of precautionary statements is recommended for handling 2-Chloro-3-
nitrobenzoic acid. These are divided into four categories: Prevention, Response, Storage,

and Disposal.
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Category Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[1][5][6][7]
Wash face, hands and any
P264 exposed skin thoroughly after
handling.[1][2][6]
Use only outdoors or in a well-
P271 _
ventilated area.[1][2][7]
Contaminated work clothing
pP272 must not be allowed out of the
workplace.[6]
Wear protective
loves/protective clothing/eye
P280 I .p . gy
protection/face protection.[1][2]
[61[7]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[1][2][6][7]
IF INHALED: Remove person
to fresh air and keep
P304 + P340

comfortable for breathing.[1][2]
[5107]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[1][2][5][6][7]

Get medical help if you feel

P319
unwell.[1][5]
Specific treatment (see
P321 supplemental first aid
instruction on this label).[1][5]
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If skin irritation occurs: Get

P332 + P317 _
medical help.[1][5]
If eye irritation persists: Get
P337 + P317 ,
medical help.[1]
Take off contaminated clothing
P362 + P364 and wash it before reuse.[1][2]
[5]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[1][2][5][7]
P405 Store locked up.[1][2][5][7]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[1][2][6][7]

Physicochemical and Toxicological Data

Detailed quantitative toxicological data for 2-Chloro-3-nitrobenzoic acid are not extensively
available in the public domain. The following table summarizes the available information.
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Property Value Source

) Solid, White to Orange to
Physical State [8]
Green powder to crystal

Melting Point 183-187 °C

Acute Toxicity No information available [2]

No component of this product
present at levels greater than
) o or equal to 0.1% is identified
Carcinogenicity ) [7]
as probable, possible or
confirmed human carcinogen

by IARC, NTP, or OSHA.

No information available,
Sensitization though classified as a potential ~ [2]

skin sensitizer.

Experimental Protocols for GHS Classification

The specific experimental studies used to classify 2-Chloro-3-nitrobenzoic acid are not
detailed in the available safety data sheets. However, GHS classifications are typically based
on standardized testing protocols, such as those established by the Organisation for Economic
Co-operation and Development (OECD).

 Skin Irritation (Category 2): This classification is generally determined through in vivo studies
using animal models (e.g., OECD Test Guideline 404) or through in vitro/ex vivo methods
(e.g., OECD Test Guidelines 431, 439) that assess the potential of a substance to cause
reversible inflammatory changes to the skin.

o Eye Irritation (Category 2): This is typically evaluated using in vivo animal tests (e.g., OECD
Test Guideline 405) or a variety of in vitro methods (e.g., Bovine Corneal Opacity and
Permeability test, OECD TG 437) that measure the potential for a substance to cause
reversible changes in the eye.
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+ Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory Irritation): This
classification is often based on evidence from human exposure, animal studies (e.g., OECD
Test Guideline 403), or other scientifically valid methods that indicate transient, narcotic
effects or respiratory tract irritation.

Visualizations

The following diagrams illustrate the GHS classification process and the logical relationships for
2-Chloro-3-nitrobenzoic acid.

Hazard Identification

Skin Irritation Serious Eye Irritation Respiratory Irritation

GHS Classification

EH B

. |____GHS Label ,Elements |
\/ W ovy \/
Pictogram: GHSO07

(Exclamation Mark) Signal Word: Warning

Click to download full resolution via product page

Caption: GHS hazard classification workflow for 2-Chloro-3-nitrobenzoic acid.
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General GHS Hazard Evaluation Workflow

Chemical Substance:
2-Chloro-3-nitrobenzoic acid

Collect Existing Data
(Physicochemical, Toxicological)

Identify Data Gaps

Conduct Standardized Tests
(e.g., OECD Guidelines)

Toxicological Endgoints

Skin Irritation Test Eye Irritation Test Respiratory Irritation Assessment

Classify Hazards
(According to GHS Criteria)

Generate Safety Data Sheet (SDS)
and Label

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of GHS hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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